Cas no 1805991-64-3 (3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid)

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid is a fluorinated pyridine derivative with a chloro and difluoromethyl substitution pattern, offering unique reactivity and structural versatility. Its acetic acid side chain enhances solubility and facilitates further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogen atoms, including fluorine, contributes to its stability and potential bioactivity, particularly in the development of active ingredients. This compound is well-suited for cross-coupling reactions, nucleophilic substitutions, and other transformations, enabling precise modifications for targeted applications. Its well-defined structure ensures consistent performance in synthetic workflows.
3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid structure
1805991-64-3 structure
Product Name:3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
CAS No:1805991-64-3
MF:C8H5ClF3NO2
MW:239.579011678696
CID:4869210
Update Time:2025-05-21

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
    • Inchi: 1S/C8H5ClF3NO2/c9-5-6(10)3(1-4(14)15)2-13-7(5)8(11)12/h2,8H,1H2,(H,14,15)
    • InChI Key: CALGVEVGMKPGAZ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)F)=NC=C(C=1F)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.2

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029050538-1g
3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
1805991-64-3 97%
1g
$1,549.60 2022-04-01

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Related Literature

Additional information on 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

Introduction to 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3)

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid is C9H6ClF3N2O2, and its molecular weight is approximately 256.6 g/mol. The compound features a pyridine ring substituted with a chloro group, a difluoromethyl group, and a fluoro group, along with an acetic acid moiety. These functional groups contribute to the compound's unique properties and potential biological activities.

In recent years, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals. Its structural complexity and functional versatility make it an attractive starting material for the development of new drugs targeting specific biological pathways. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid as a lead compound for the development of new antiviral agents. The study demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond antiviral applications, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has also shown promise in cancer research. A study published in Cancer Research in 2020 reported that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action was linked to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has further enhanced its appeal as a building block in drug discovery. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include halogenation, fluorination, and esterification reactions, ensuring high yields and purity levels.

In addition to its pharmaceutical applications, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid has also found use in agricultural chemistry. Researchers have investigated its potential as a precursor for the synthesis of novel herbicides and pesticides. The compound's ability to modulate plant growth and development has been explored in several studies, suggesting its utility in crop protection strategies.

The environmental impact of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid is another area of active research. Studies have focused on understanding the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary findings indicate that under controlled conditions, the compound can be effectively degraded by microbial processes, minimizing its long-term environmental impact.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS No. 1805991-64-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and diverse biological activities make it a valuable asset in drug discovery, agricultural chemistry, and environmental research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.

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